Cas no 2172550-56-8 (1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(4-Methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized triazole derivative featuring a carboxylic acid functional group and distinct alkyl substituents. Its structure combines a 1,2,3-triazole core with a 4-methoxybutan-2-yl group at the N1 position and a 3-methylbutyl (isopentyl) group at the C5 position, enhancing its potential for diverse chemical modifications. The presence of the carboxylic acid moiety allows for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its unique substitution pattern may contribute to improved solubility or binding affinity in target applications. This compound is of interest in medicinal chemistry for the development of novel bioactive molecules.
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid structure
2172550-56-8 structure
Product Name:1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:2172550-56-8
MF:C13H23N3O3
MW:269.34002327919
CID:5864347
PubChem ID:165734096
Update Time:2025-06-07

1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
    • 2172550-56-8
    • EN300-1592987
    • Inchi: 1S/C13H23N3O3/c1-9(2)5-6-11-12(13(17)18)14-15-16(11)10(3)7-8-19-4/h9-10H,5-8H2,1-4H3,(H,17,18)
    • InChI Key: GOVZUJZPSDSFFC-UHFFFAOYSA-N
    • SMILES: O(C)CCC(C)N1C(=C(C(=O)O)N=N1)CCC(C)C

Computed Properties

  • Exact Mass: 269.17394160g/mol
  • Monoisotopic Mass: 269.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 77.2Ų

1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1592987-0.05g
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
0.05g
$1452.0 2023-06-04
Enamine
EN300-1592987-0.1g
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
0.1g
$1521.0 2023-06-04
Enamine
EN300-1592987-0.25g
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
0.25g
$1591.0 2023-06-04
Enamine
EN300-1592987-0.5g
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
0.5g
$1660.0 2023-06-04
Enamine
EN300-1592987-1.0g
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
1g
$1729.0 2023-06-04
Enamine
EN300-1592987-2.5g
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
2.5g
$3389.0 2023-06-04
Enamine
EN300-1592987-5.0g
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
5g
$5014.0 2023-06-04
Enamine
EN300-1592987-10.0g
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
10g
$7435.0 2023-06-04
Enamine
EN300-1592987-50mg
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
50mg
$1452.0 2023-09-23
Enamine
EN300-1592987-100mg
1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
2172550-56-8
100mg
$1521.0 2023-09-23

1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature

Additional information on 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172550-56-8)

1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172550-56-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the methoxybutan-2-yl and methylbutyl substituents, contribute to its distinct properties and potential utility in various medical contexts.

The synthesis of 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid typically involves a multi-step process that leverages modern synthetic techniques such as click chemistry. Click chemistry, pioneered by K. Barry Sharpless, has revolutionized the field by providing a highly efficient and selective method for constructing complex molecules. The use of copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) is particularly noteworthy in the synthesis of 1,2,3-triazoles, including this specific compound.

In recent studies, 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promising results in various biological assays. One of the key areas of interest is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Research has indicated that this compound can modulate key inflammatory markers such as cytokines and chemokines, potentially making it a valuable candidate for treating inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has also been investigated for its antimicrobial activity. Antibiotic resistance is a growing global health concern, and the discovery of new compounds with potent antimicrobial properties is crucial. Preliminary studies have shown that this compound exhibits significant activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent.

The pharmacokinetic profile of 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid is another important aspect of its evaluation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) in the body is essential for predicting its therapeutic efficacy and safety. Recent studies have provided valuable insights into these parameters, indicating that the compound has favorable pharmacokinetic properties suitable for further development.

In addition to its therapeutic potential, 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has also been explored for its use in diagnostic applications. The unique chemical structure and functional groups of this compound make it suitable for conjugation with imaging agents or other biomolecules. This opens up possibilities for developing novel diagnostic tools that can enhance the accuracy and sensitivity of medical diagnostics.

The safety profile of 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid is an ongoing area of research. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, comprehensive toxicological evaluations are necessary to ensure its safety before it can be advanced to clinical trials.

In conclusion, 1-(4-methoxybutan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172550-56-8) represents a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.